molecular formula C20H16N2OS B257707 N-[3-(2-furylmethyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]-N-phenylamine

N-[3-(2-furylmethyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]-N-phenylamine

Cat. No. B257707
M. Wt: 332.4 g/mol
InChI Key: XWPYBTBJWJOOAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(2-furylmethyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]-N-phenylamine, also known as Furfurylthiazolylphenylamine (FTP), is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. FTP is a thiazolylphenylamine derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments, have been studied extensively.

Scientific Research Applications

FTP has been shown to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. FTP has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacterial strains, such as Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of FTP involves its ability to interact with various cellular targets. It has been shown to bind to the active site of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory prostaglandins. FTP also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of pro-inflammatory cytokines. Additionally, FTP has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in the initiation of the apoptotic pathway.
Biochemical and Physiological Effects:
FTP has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, in LPS-stimulated macrophages. It has also been shown to inhibit the activity of COX-2, which is involved in the production of pro-inflammatory prostaglandins. Additionally, FTP has been shown to induce apoptosis in cancer cells and inhibit the growth of bacterial strains.

Advantages and Limitations for Lab Experiments

FTP has several advantages and limitations for lab experiments. One of its advantages is its ability to inhibit the production of pro-inflammatory cytokines, which makes it a potential therapeutic agent for inflammatory diseases. Its ability to induce apoptosis in cancer cells also makes it a potential anti-cancer agent. However, one of its limitations is its low solubility in aqueous solutions, which makes it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of FTP. One potential direction is to investigate its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to study its potential as an anti-cancer agent, either alone or in combination with other chemotherapeutic agents. Additionally, the development of more efficient synthesis methods for FTP could lead to its wider use in scientific research.

Synthesis Methods

FTP can be synthesized using different methods. One of the most common methods involves the reaction of 2-furylmethylamine with thiocarbonyldiimidazole (TCDI) to form the corresponding thioimidate. The thioimidate is then reacted with benzophenone imine to yield FTP. Other methods involve the reaction of 2-furylmethylamine with various substituted benzaldehydes and thioamides in the presence of a catalyst.

properties

Product Name

N-[3-(2-furylmethyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]-N-phenylamine

Molecular Formula

C20H16N2OS

Molecular Weight

332.4 g/mol

IUPAC Name

3-(furan-2-ylmethyl)-N,4-diphenyl-1,3-thiazol-2-imine

InChI

InChI=1S/C20H16N2OS/c1-3-8-16(9-4-1)19-15-24-20(21-17-10-5-2-6-11-17)22(19)14-18-12-7-13-23-18/h1-13,15H,14H2

InChI Key

XWPYBTBJWJOOAF-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CC4=CC=CO4

Canonical SMILES

C1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CC4=CC=CO4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.